2-Hydroxy-2-methyl-3-[(2-phenylacetyl)amino]propanoic acid

• IUPAC Name: 2-hydroxy-2-methyl-3-[(2-phenylacetyl)amino]propanoic acid
• InChI: InChI=1S/C12H15NO4/c1-12(17,11(15)16)8-13-10(14)7-9-5-3-2-4-6-9/h2-6,17H,7-8H2,1H3,(H,13,14)(H,15,16)
• InChI Key: AVJMQQGGVGPINA-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)CC1=CC=CC=C1)(C(=O)O)O
• Molecular Formula: C12H15NO4
• Molecular Weight: 237.25 g/mol

Description

2-Hydroxy-2-methyl-3-[(2-phenylacetyl)amino]propanoic acid, also known as AMPA (α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid), is a synthetic compound that is widely used in scientific research. This compound is a selective agonist of the AMPA receptor, which is a type of ionotropic glutamate receptor that plays a key role in synaptic plasticity and learning and memory processes in the brain.

Mechanism of Action

2-Hydroxy-2-methyl-3-[(2-phenylacetyl)amino]propanoic acid acts as a selective agonist of the 2-Hydroxy-2-methyl-3-[(2-phenylacetyl)amino]propanoic acid receptor, which is a type of ionotropic glutamate receptor that is widely distributed in the brain. The binding of 2-Hydroxy-2-methyl-3-[(2-phenylacetyl)amino]propanoic acid to the 2-Hydroxy-2-methyl-3-[(2-phenylacetyl)amino]propanoic acid receptor leads to the opening of ion channels and the influx of cations such as sodium and calcium into the cell. This depolarization of the neuron can lead to the release of neurotransmitters and the activation of downstream signaling pathways.
Biochemical and Physiological Effects:
The activation of the 2-Hydroxy-2-methyl-3-[(2-phenylacetyl)amino]propanoic acid receptor by 2-Hydroxy-2-methyl-3-[(2-phenylacetyl)amino]propanoic acid can lead to a variety of biochemical and physiological effects. These include the release of neurotransmitters such as glutamate and dopamine, the activation of downstream signaling pathways such as the MAPK/ERK pathway, and the induction of synaptic plasticity and long-term potentiation (LTP) and long-term depression (LTD). 2-Hydroxy-2-methyl-3-[(2-phenylacetyl)amino]propanoic acid has also been shown to have neuroprotective effects in certain models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

2-Hydroxy-2-methyl-3-[(2-phenylacetyl)amino]propanoic acid is a widely used tool in scientific research due to its selective activation of the 2-Hydroxy-2-methyl-3-[(2-phenylacetyl)amino]propanoic acid receptor and its ability to induce depolarization of neurons. However, there are some limitations to the use of 2-Hydroxy-2-methyl-3-[(2-phenylacetyl)amino]propanoic acid in lab experiments. One limitation is that the effects of 2-Hydroxy-2-methyl-3-[(2-phenylacetyl)amino]propanoic acid on synaptic plasticity and long-term potentiation (LTP) and long-term depression (LTD) can be variable depending on the experimental conditions. Another limitation is that the effects of 2-Hydroxy-2-methyl-3-[(2-phenylacetyl)amino]propanoic acid on neuronal excitability and neurotransmitter release can be dose-dependent and may require careful titration.

Future Directions

There are many potential future directions for 2-Hydroxy-2-methyl-3-[(2-phenylacetyl)amino]propanoic acid research. One area of interest is the role of 2-Hydroxy-2-methyl-3-[(2-phenylacetyl)amino]propanoic acid receptor activation in learning and memory processes and the potential therapeutic applications of 2-Hydroxy-2-methyl-3-[(2-phenylacetyl)amino]propanoic acid agonists in cognitive disorders such as Alzheimer's disease. Another area of interest is the development of more selective and potent 2-Hydroxy-2-methyl-3-[(2-phenylacetyl)amino]propanoic acid receptor agonists and antagonists for use in scientific research and potential therapeutic applications. Additionally, the use of 2-Hydroxy-2-methyl-3-[(2-phenylacetyl)amino]propanoic acid in combination with other drugs or therapies may have synergistic effects and could lead to new treatment options for a variety of neurological and psychiatric disorders.

Synthesis Methods

The synthesis of 2-Hydroxy-2-methyl-3-[(2-phenylacetyl)amino]propanoic acid involves the reaction of 2-methyl-3-oxobutanoic acid with phenylacetyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then treated with hydroxylamine hydrochloride to yield the final product, 2-Hydroxy-2-methyl-3-[(2-phenylacetyl)amino]propanoic acid.

Scientific Research Applications

2-Hydroxy-2-methyl-3-[(2-phenylacetyl)amino]propanoic acid is widely used in scientific research as a tool to study the function of the 2-Hydroxy-2-methyl-3-[(2-phenylacetyl)amino]propanoic acid receptor and its role in synaptic transmission, plasticity, and learning and memory processes. 2-Hydroxy-2-methyl-3-[(2-phenylacetyl)amino]propanoic acid is used to activate the 2-Hydroxy-2-methyl-3-[(2-phenylacetyl)amino]propanoic acid receptor and induce depolarization of neurons, which can lead to the release of neurotransmitters and the activation of downstream signaling pathways. 2-Hydroxy-2-methyl-3-[(2-phenylacetyl)amino]propanoic acid is also used to study the effects of 2-Hydroxy-2-methyl-3-[(2-phenylacetyl)amino]propanoic acid receptor activation on synaptic plasticity, long-term potentiation (LTP), and long-term depression (LTD).